Cas no 1251607-74-5 (3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 1251607-74-5
• MF: C₁₉H₁₇N₅O₃
• MW: 363.369983434677
• CID: 5962381
• PubChem ID: 49666870
• Update Time: 2025-06-08

3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(3,4-dimethoxyphenyl)-3-[1-(phenylmethyl)-1H-1,2,3-triazol-4-yl]-
• VU0625470-1
• 1251607-74-5
• AKOS021856802
• CCG-347028
• F3406-9251
• 3-(1-benzyltriazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C19H17N5O3/c1-25-16-9-8-14(10-17(16)26-2)19-20-18(22-27-19)15-12-24(23-21-15)11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3
• InChI Key： FNHVZSDDRUFYJF-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C(OC)=C2)=NC(C2=CN(CC3=CC=CC=C3)N=N2)=N1

Computed Properties

• Exact Mass: 363.13313942g/mol
• Monoisotopic Mass: 363.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 585.5±60.0 °C(Predicted)
• pka: -2.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole

Comprehensive Analysis of 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole (CAS No. 1251607-74-5)

The compound 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole (CAS No. 1251607-74-5) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This molecule combines a 1,2,4-oxadiazole core with a benzyl-triazole moiety and a dimethoxyphenyl group, making it a versatile scaffold for further chemical modifications.

Researchers have shown growing interest in 1,2,4-oxadiazole-containing compounds due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the dimethoxyphenyl group in this compound further enhances its potential as a bioactive molecule, as this moiety is often associated with improved pharmacokinetic properties and target binding affinity. Recent studies have explored the use of similar compounds as kinase inhibitors and modulators of protein-protein interactions, which are hot topics in drug discovery.

The synthesis of 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the triazole ring. This synthetic strategy aligns with current trends in green chemistry and atom-economical reactions, which are frequently searched topics in academic databases and chemical forums. The compound's molecular weight of 362.37 g/mol and moderate lipophilicity make it suitable for various pharmaceutical applications.

From a materials science perspective, the 1,2,4-oxadiazole core is known for its electron-deficient character, making derivatives like this compound potential candidates for organic electronic applications. The dimethoxyphenyl substituent could contribute to enhanced charge transport properties, a feature that has become increasingly important in the development of organic semiconductors and OLED materials. These applications are particularly relevant given the current focus on sustainable energy solutions and flexible electronics.

Analytical characterization of CAS 1251607-74-5 typically involves advanced techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and X-ray crystallography when single crystals can be obtained. The compound's purity is crucial for research applications, and HPLC methods have been developed for quality control purposes. These analytical aspects are frequently discussed in research papers and patent literature, reflecting the compound's importance in chemical research.

In drug discovery circles, there is growing interest in the potential of triazole-oxadiazole hybrids like this compound to address challenging biological targets. The molecule's ability to participate in hydrogen bonding through its heterocyclic nitrogens and the electron-rich dimethoxyphenyl group makes it an interesting pharmacophore. Computational studies have suggested that such compounds may exhibit favorable binding to certain enzyme active sites, though specific biological data for this particular derivative remains an area of active investigation.

The stability of 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole under various conditions has been studied, with results indicating good thermal stability up to 200°C and reasonable solubility in common organic solvents like DMSO and dichloromethane. These physicochemical properties are critical for researchers considering this compound for further development, as they directly impact formulation strategies and experimental protocols.

Recent patent literature reveals that analogs of this compound have been claimed for various applications, highlighting the commercial potential of this chemical scaffold. While CAS 1251607-74-5 itself may not yet be commercially available in large quantities, several specialized chemical suppliers have included it in their research compound catalogs, responding to the growing demand from academic and industrial researchers.

From a safety perspective, standard laboratory precautions are recommended when handling this compound, including the use of personal protective equipment and proper ventilation. While not classified as hazardous under current regulations, proper risk assessment should always be conducted prior to working with any new chemical entity. These safety considerations align with the increasing emphasis on laboratory safety in chemical education and industry practice.

Future research directions for 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole may include exploration of its biological activity profile, structural optimization for specific applications, and investigation of its photophysical properties. The compound's modular structure allows for straightforward derivatization, making it a valuable building block in combinatorial chemistry approaches. These aspects make it particularly interesting in the context of current trends in personalized medicine and targeted drug delivery systems.

In conclusion, 3-(1-benzyl-1H-1,2,3-triazol-4-yl)-5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole (CAS No. 1251607-74-5) represents an intriguing chemical entity with potential applications across multiple scientific disciplines. Its unique combination of triazole and oxadiazole heterocycles with a dimethoxyphenyl substituent offers numerous opportunities for further research and development, particularly in areas of medicinal chemistry and functional materials that are currently at the forefront of scientific innovation.